Cas no 1781084-42-1 (methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate
• CAS No: 1781084-42-1
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 6366213
• PubChem ID: 105508542
• Update Time: 2025-06-12

methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate
• EN300-1121156
• 1781084-42-1

• Inchi： 1S/C13H19N3O2/c1-18-13(17)11-10(8-4-2-3-5-8)12(14)16(15-11)9-6-7-9/h8-9H,2-7,14H2,1H3
• InChI Key： MIDTUAHRTAYECF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(N)N(C2CC2)N=1)C1CCCC1)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate

Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 1781084-42-1): A Comprehensive Overview

Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 1781084-42-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular framework of Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with an amino group, a cyclopentyl moiety, and a cyclopropyl group. This unique arrangement of functional groups makes it a versatile scaffold for further chemical modifications and derivatization, enabling the synthesis of a wide range of analogs with tailored biological activities.

In recent years, there has been a surge in research focused on developing new drugs targeting complex diseases such as cancer, inflammation, and infectious diseases. The pyrazole scaffold has emerged as a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, derivatives of pyrazole have shown promising activity against enzymes and receptors involved in disease pathways.

One of the most compelling aspects of Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate is its potential as a lead compound for the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function.

Recent studies have highlighted the importance of understanding the three-dimensional structure of target proteins to design effective inhibitors. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in predicting the binding modes of small molecules like Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate with their respective targets. These computational approaches have not only accelerated the drug discovery process but also provided valuable insights into the interactions between the compound and its biological targets.

The synthesis of Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, cyclization reactions, and protecting group strategies have been employed to construct the desired molecular architecture. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) has facilitated the characterization of the compound at both structural and spectroscopic levels.

In addition to its potential as a kinase inhibitor, Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate has shown promise in other therapeutic areas. For instance, it has been investigated for its antimicrobial properties against various bacterial strains. The presence of multiple functional groups in its structure allows it to interact with bacterial enzymes and disrupt essential metabolic pathways, leading to cell death.

The development of novel antimicrobial agents is critical due to the increasing prevalence of antibiotic-resistant bacteria. Traditional antibiotics have become less effective over time, necessitating the discovery of new compounds with alternative mechanisms of action. Pyrazole derivatives offer a promising alternative by targeting different bacterial processes compared to conventional antibiotics.

Ethical considerations are also paramount in drug development. The synthesis and use of compounds like Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate must adhere to stringent regulatory guidelines to ensure safety and efficacy. Collaborative efforts between academia, industry, and regulatory agencies are essential to navigate these challenges and bring new therapies to patients in need.

The future prospects for Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate are vast and exciting. Continued research efforts are expected to uncover new biological activities and optimize synthetic routes for large-scale production. Advances in drug delivery systems may also enhance the therapeutic potential of this compound by improving its bioavailability and targeted action.

In conclusion, Methyl 5-amino-4-cyclopentyl-1-cyclopropyl-1H-pyrazole-3-carboxylate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure and diverse biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.